![molecular formula C15H15NO5S B3055393 Benzyl [(4-methylbenzene-1-sulfonyl)oxy]carbamate CAS No. 64420-86-6](/img/structure/B3055393.png)
Benzyl [(4-methylbenzene-1-sulfonyl)oxy]carbamate
Overview
Description
Benzyl [(4-methylbenzene-1-sulfonyl)oxy]carbamate , also known by its chemical formula C20H23NO5S , is a compound with intriguing properties. Its IUPAC name is benzyl 4-{[(4-methylphenyl)sulfonyl]oxy}-1-piperidinecarboxylate . The molecular weight of this compound is approximately 389.47 g/mol .
Physical And Chemical Properties Analysis
Scientific Research Applications
Biological Activity
- Benzyl [(4-methylbenzene-1-sulfonyl)oxy]carbamate derivatives show potential biological activity. Studies on N-{3-[(4-Methylbenzene-1-sulfonyl)imino]-6-oxocyclohexa-1,4-dien-1-yl}arylamides and related compounds demonstrate low activity against certain bacteria and fungi, but they exhibit bactericidal and fungicidal properties at specific concentrations (Konovalova et al., 2021).
Chemical Synthesis and Modification
- The compound is involved in the synthesis of various chemical structures. For instance, N-(Alk-1-en-1-yl)carbamates with an endocyclic carbon-carbon double bond were prepared using tetrahydronaphthalen-2-one and chroman-2-one derivatives in the presence of 4-methylbenzene-1-sulfonic acid (Dupau et al., 2002).
Catalytic Applications
- This compound is used in catalytic processes such as the rhodium(II)-catalyzed reaction of 4-acyl-1-sulfonyl-1,2,3-triazoles with benzene derivatives. This results in selective insertion at aromatic C(sp2)-H bonds in the presence of benzylic C(sp3)-H bonds, producing N-sulfonylenaminones (Miura et al., 2017).
Antibacterial Properties
- Sulfonamide-based carbamates, including benzyl [(4-methylbenzene-1-sulfonyl)oxy]carbamate derivatives, are investigated for their antibacterial properties. A series of these compounds were synthesized and tested for their ability to inhibit bacteria, demonstrating valuable results (Aziz‐ur‐Rehman et al., 2017).
Photoreactivity
- Compounds related to benzyl [(4-methylbenzene-1-sulfonyl)oxy]carbamate, such as oxime sulfonates, have been studied for their photochemical decomposition properties. This has implications for their potential use as photoacid generators in polymer resists (Plater et al., 2019).
properties
IUPAC Name |
phenylmethoxycarbonylamino 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO5S/c1-12-7-9-14(10-8-12)22(18,19)21-16-15(17)20-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKRJSQPWBQOSSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)ONC(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80634463 |
Source
|
| Record name | Benzyl [(4-methylbenzene-1-sulfonyl)oxy]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80634463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl tosyloxycarbamate | |
CAS RN |
64420-86-6 |
Source
|
| Record name | Benzyl [(4-methylbenzene-1-sulfonyl)oxy]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80634463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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